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Compound of Interest

Compound Name: P3FI-63

Cat. No.: B2705544 Get Quote

Technical Support Center: P3FI-63
This technical support center provides researchers, scientists, and drug development

professionals with guidance on overcoming the low aqueous solubility of P3FI-63, a KDM3B

inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is P3FI-63 and why is its solubility a concern?

A1: P3FI-63 is a small molecule inhibitor of KDM3B, a histone lysine demethylase, and it has

demonstrated anti-tumor activity.[1][2] Its low solubility in aqueous solutions presents a

significant challenge for in vitro and in vivo experiments, potentially leading to precipitation,

inaccurate dosing, and reduced bioavailability.[3]

Q2: What is the primary solvent for dissolving P3FI-63?

A2: The primary recommended solvent for creating a stock solution of P3FI-63 is dimethyl

sulfoxide (DMSO).[1] It is highly soluble in DMSO, reaching a concentration of 100 mg/mL

(371.33 mM).[1] For optimal results, using newly opened, anhydrous DMSO is recommended,

as hygroscopic DMSO can negatively impact solubility.[1]

Q3: Can I dissolve P3FI-63 directly in aqueous buffers like PBS?
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A3: It is not recommended to dissolve P3FI-63 directly in aqueous buffers like Phosphate-

Buffered Saline (PBS) due to its low aqueous solubility. Direct dissolution will likely result in

poor solubility and precipitation. A concentrated stock solution in DMSO should be prepared

first and then diluted into the aqueous experimental medium.

Q4: What are the storage recommendations for P3FI-63 stock solutions?

A4: P3FI-63 stock solutions in solvent should be stored at -80°C for up to 6 months or at -20°C

for up to 1 month.[1][4] It is important to protect the solutions from light.[1][4] To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.[4]

Q5: Is there a more soluble analog of P3FI-63 available?

A5: Yes, a chemical analog named P3FI-90 has been developed with improved solubility and

potency.[3][5] P3FI-90 also targets KDM3B and may be a suitable alternative for experiments

where solubility is a limiting factor.[3][6]

Troubleshooting Guide
This guide addresses common issues encountered when working with P3FI-63 in aqueous

solutions.
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Problem Possible Cause Suggested Solution

Precipitation upon dilution of

DMSO stock in aqueous

media.

The concentration of P3FI-63

in the final aqueous solution

exceeds its solubility limit.

- Increase the percentage of

DMSO in the final solution (be

mindful of solvent tolerance of

your experimental system).-

Use a co-solvent formulation

(see Table 2 and Experimental

Protocols).- Vigorously vortex

or mix the solution during the

dilution process.- Perform a

serial dilution of the DMSO

stock in the aqueous medium.

Cloudy or hazy solution after

dilution.

Formation of fine precipitates

or colloids.

- Use sonication to aid

dissolution after dilution.[1]-

Gently warm the solution

(ensure temperature stability of

P3FI-63 and other

components).- Filter the final

solution through a 0.22 µm

filter to remove any

undissolved particles (note that

this may reduce the effective

concentration).

Inconsistent experimental

results.

Inaccurate concentration of

P3FI-63 due to precipitation or

poor dissolution.

- Prepare fresh dilutions for

each experiment.- Visually

inspect solutions for any signs

of precipitation before use.-

Consider using a formulation

with co-solvents to ensure

complete dissolution (see

Table 2).

Difficulty dissolving the solid

P3FI-63 in DMSO.

The compound may require

energy to fully dissolve.

- Use ultrasonic agitation to

facilitate the dissolution of

P3FI-63 in DMSO.[1]
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Quantitative Data Summary
Table 1: P3FI-63 Properties and Stock Solution Parameters

Parameter Value Reference

Molecular Weight 269.30 g/mol [1]

Formula C15H15N3O2 [1]

CAS Number 931596-95-1 [1]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (371.33 mM) [1]

Table 2: Formulations for Enhanced Aqueous Solubility of P3FI-63

Formulation
Protocol

Composition Achieved Solubility Reference

Protocol 1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 mg/mL (18.57

mM)
[1]

Protocol 2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 5 mg/mL (18.57

mM)
[1]

Protocol 3
10% DMSO, 90%

Corn Oil

≥ 5 mg/mL (18.57

mM)
[1]

Experimental Protocols
Protocol 1: Preparation of a P3FI-63 Stock Solution in DMSO

Weigh the desired amount of P3FI-63 solid in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock, add 3.7133 mL of DMSO to 1 mg of P3FI-63).
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Vortex the solution vigorously.

If necessary, place the tube in an ultrasonic water bath for 5-10 minutes to ensure complete

dissolution.

Visually inspect the solution to confirm that no solid particles remain.

Aliquot the stock solution into smaller volumes and store as recommended (-80°C for long-

term, -20°C for short-term, protected from light).

Protocol 2: Preparation of an Aqueous Working Solution using Co-solvents (Based on

Formulation Protocol 1)

This protocol is intended for preparing a more soluble formulation of P3FI-63 for in vivo or in

vitro applications where higher concentrations in a more aqueous environment are needed.

Prepare a concentrated stock of P3FI-63 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the solvents in the following order, mixing after each addition:

10% of the final volume with your P3FI-63 DMSO stock.

40% of the final volume with PEG300.

5% of the final volume with Tween-80.

45% of the final volume with saline.

Vortex the final solution thoroughly to ensure homogeneity. The resulting solution should be

clear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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